5-(5-Chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole

• Molecular Formula: C9H5Cl2FN2O
• Molecular Weight: 247.05 g/mol
• IUPAC Name: 5-(5-chloro-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C9H5Cl2FN2O/c10-4-8-13-9(15-14-8)6-3-5(11)1-2-7(6)12/h1-3H,4H2
• InChI Key: YGEDNRXHGQJYQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=NC(=NO2)CCl)F

Description

5-(5-Chloro-2-fluoro-phenyl)-3-chloromethyl-[1,2,4]oxadiazole is a useful research compound. Its molecular formula is C9H5Cl2FN2O and its molecular weight is 247.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The acyclic intermediate was prepared from 2-fluoro-5-chlorobenzoic acid (550 mg, 3.15 mmol), EDCI (665 mg, 3.47 mmol), HOBT (469 mg, 3.47 mmol) and 2-chloro-N-hydroxy-acetamidine (377 mg, 3.47 mmol) in DMF (10 mL). To effect cyclization to oxadiazole, DMF (15 mL) was added to the intermediate residue and the mixture was heated for 1 hour. The product was purified by flash column chromatography using 10% ethyl acetate in hexane afforded the title compound (438 mg, 56% yield over 2 steps, white solid). 1H NMR (CDCl3) δ (ppm): 8.16 (m, 1H), 7.58 (m, 1H), 7.29 (m, 1H), 4.72 (s, 3H).